2-(5-Bromo-2-fluorophenyl)-2-((trimethylsilyl)oxy)acetonitrile

• CAS No.: 668969-66-2
• Molecular Formula: C11H13BrFNOSi
• Molecular Weight: 302.21 g/mol
• IUPAC Name: 2-(5-bromo-2-fluorophenyl)-2-trimethylsilyloxyacetonitrile
• InChI: InChI=1S/C11H13BrFNOSi/c1-16(2,3)15-11(7-14)9-6-8(12)4-5-10(9)13/h4-6,11H,1-3H3
• InChI Key: AEXCBJLNBCFEDP-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC(C#N)C1=C(C=CC(=C1)Br)F

Description

2-(5-Bromo-2-fluorophenyl)-2-((trimethylsilyl)oxy)acetonitrile is a useful research compound. Its molecular formula is C11H13BrFNOSi and its molecular weight is 302.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-fluorobenzaldehyde (3.4160 g, 16.8 mmol) and DMAP (0.0256 g, 0.21 mmol, 0.012 equiv) in CH3CN (35 mL) was added TMSCN (1.8885 g, 19.0 mmol, 1.13 equiv) dropwise via a syringe under nitrogen at room temperature. After 3.75 h, the solvent was removed under reduced pressure. The crude product was directly used in the next step without further purification.